- 6-Deoxyerythronolide B Analogue Production in Escherichia coli through Metabolic Pathway EngineeringBiochemistry, 2003, 42(48), 14342-14348,
Cas no 1264-45-5 (Coenzyme A, S-(hydrogen 2-methylpropanedioate))
1264-45-5 structure
Coenzyme A, S-(hydrogen 2-methylpropanedioate)
Coenzyme A, S-(hydrogen 2-methylpropanedioate) Properties
Names and Identifiers
-
- Coenzyme A, S-(hydrogenmethylpropanedioate)
- 3-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
- methylmalonyl-coenzyme A
- (9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8,20-trimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphahenicosan-21-oic acid 3,5-dioxide (non-preferred name)
- Coenzyme A, methylmalonyl-
- Methylmalonyl coa
- Methylthiomalonic acid S-ester with coenzyme A
- Methylmalonyl-CoA
- Methylmalonyl coenzyme A
- Isosuccinyl coenzyme A
- (2RS)-Methylmalonyl CoA
- Coenzyme A, S-(hydrogen methylpropanedioate) (9CI)
- Coenzyme A, S-(hydrogen methylmalonate) (8CI)
- Coenzyme A, S-(hydrogen 2-methylpropanedioate)
- ta-D-ribofuranosyl]-
- 1264-45-5
- Methylmalonyl coenzyme A
- 9H-purin-6-amine,9-[5-O-[[[[[(3R)-4-[[3-[[2-[(2-carboxy-1-oxopropyl)thio]ethyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl]oxy]hydroxyphosphinyl]oxy]hydroxyphosphinyl]-3-O-phosphono-be
- (3S,5R,9R,19E)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9,19-tetrahydroxy-8,8,20-trimethyl-10,14-dioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphahenicos-19-en-21-oic acid 3,5-dioxide (non-preferred name)
- CHEBI:16625
- C02557
- 3-[(2-{3-[(2R)-3-[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)methyl]-2-hydroxy-3-methylbutanamido]propanamido}ethyl)sulfanyl]-2-methyl-3-oxopropanoic acid
- MZFOKIKEPGUZEN-FBMOWMAESA-N
- SCHEMBL25429
- METHYL-MALONYL-COA
- Coenzyme A, S-(hydrogen methylmalonate)
- 2-methyl-3-oxopropanoyl-CoAs
- Methylthiomalonic acid S-ester with coenzyme A
- methylmalonyl-CoA
- 3'-phosphoadenosine 5'-[3-(3-hydroxy-2,2-dimethyl-4-{[3-({2-[(2-methyl-3-oxopropanoyl)sulfanyl]ethyl}amino)-3-oxopropyl]amino}-4-oxobutyl) dihydrogen diphosphate]
- 2-Methylmalonyl-CoA
- (2RS)-Methylmalonyl CoA
- V0V
- Coenzyme A, S-(hydrogen methylpropanedioate)
- Q417791
- GTPL5223
- Methylmalonyl coemzyme A
- 3-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-2-methyl-3-oxopropanoic acid
- D0H8IT
- Isosuccinyl coenzyme A
- Coenzyme A, S-(hydrogen methylpropanedioate) (9CI)
- NS00015149
- 3-((2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl)thio)-2-methyl-3-oxopropanoic acid
- CH3-malonyl-Coenzyme A
- (S)-2-Methyl-3-oxopropanoyl-CoA
- D-methylmalonyl-Coenzyme A
- (S)-methyl-malonyl-CoA
- 3-(2-(3-(((2R)-4-((((2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl)methoxy-hydroxyphosphoryl)oxy-hydroxyphosphoryl)oxy-2-hydroxy-3,3-dimethylbutanoyl)amino)propanoylamino)ethylsulfanyl)-2-methyl-3-oxopropanoic acid
- methyl-malonyl-coenzyme A
- (2S)-3-{[2-(3-{3-[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)methyl]-2-hydroxy-3-methylbutanamido}propanamido)ethyl]sulfanyl}-2-methyl-3-oxopropanoic acid
- L-methylmalonyl-Coenzyme A
- (R)-methylmalonyl-Coenzyme A
- 3-((2-(3-((2R)-3-((((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)methyl)-2-hydroxy-3-methylbutanamido)propanamido)ethyl)sulfanyl)-2-methyl-3-oxopropanoic acid
- (S)-methyl-malonyl-Coenzyme A
- 3'-phosphoadenosine 5'-(3-(3-hydroxy-2,2-dimethyl-4-((3-((2-((2-methyl-3-oxopropanoyl)sulfanyl)ethyl)amino)-3-oxopropyl)amino)-4-oxobutyl) dihydrogen diphosphate)
- (2S)-3-((2-(3-(3-((((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)methyl)-2-hydroxy-3-methylbutanamido)propanamido)ethyl)sulfanyl)-2-methyl-3-oxopropanoic acid
- +Expand
-
- MZFOKIKEPGUZEN-FBMOWMAESA-N
- InChI=1S/C25H40N7O19P3S/c1-12(23(37)38)24(39)55-7-6-27-14(33)4-5-28-21(36)18(35)25(2,3)9-48-54(45,46)51-53(43,44)47-8-13-17(50-52(40,41)42)16(34)22(49-13)32-11-31-15-19(26)29-10-30-20(15)32/h10-13,16-18,22,34-35H,4-9H2,1-3H3,(H,27,33)(H,28,36)(H,37,38)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42)/t12?,13-,16-,17-,18+,22-/m1/s1
- O=C(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)NCCSC(C(C(=O)O)C)=O
Computed Properties
- 867.13125424g/mol
- 10
- 24
- 22
- 867.13125424g/mol
- 55
- 1530
- 0
- 5
- 1
- 0
- 0
- 1
- -5.4
- 426Ų
Coenzyme A, S-(hydrogen 2-methylpropanedioate) Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1R:MgCl2, R:R:NaH2PO4, 3 h, 25°C, pH 7
1.2R:MeOH, cooled
1.2R:MeOH, cooled
Reference
- Evaluating nonpolar surface area and liquid chromatography/mass spectrometry response: an application for site occupancy measurements for enzyme intermediates in polyketide biosynthesisRapid Communications in Mass Spectrometry, 2014, 28(23), 2511-2522,
Synthetic Circuit 3
Reaction Conditions
1.1S:PhMe, 4 h, 140°C
2.1R:NaHCO3, S:H2O, 10 min, 0°C
2.2R:NaHCO3, S:H2O, S:Me2CO, 0°C, pH 8.0; 12 h, 0°C
2.3R:HCl, S:H2O, pH 6.0
2.1R:NaHCO3, S:H2O, 10 min, 0°C
2.2R:NaHCO3, S:H2O, S:Me2CO, 0°C, pH 8.0; 12 h, 0°C
2.3R:HCl, S:H2O, pH 6.0
Reference
- Rapid preparation of (methyl)malonyl coenzyme A and enzymatic formation of unusual polyketides by type III polyketide synthase from Aquilaria sinensisBioorganic & Medicinal Chemistry Letters, 2015, 25(6), 1279-1283,
Synthetic Circuit 4
Synthetic Circuit 5
Reaction Conditions
1.1R:MgCl2, C:9033-20-9, S:Glycerol, S:H2O, overnight, 22°C, pH 7.5
Reference
- Enzymatic Extender Unit Generation for In Vitro Polyketide Synthase Reactions: Structural and Functional Showcasing of Streptomyces coelicolor MatBChemistry & Biology (Cambridge, 2011, 18(2), 165-176,
Synthetic Circuit 6
Reaction Conditions
1.1R:NaH, S:Benzene, S:(Me2N)3P=O
1.2R:KOH, S:H2O, S:EtOH
2.1R:PhSH, R:DCC, S:DMF
2.2R:NaHCO3
1.2R:KOH, S:H2O, S:EtOH
2.1R:PhSH, R:DCC, S:DMF
2.2R:NaHCO3
Reference
- A rapid method for the synthesis of methylmalonyl-coenzyme A and other CoA-estersAnalytical Biochemistry, 1993, 214(1), 318-20,
Coenzyme A, S-(hydrogen 2-methylpropanedioate) Raw materials
- 1,3-diethyl propanedioate
- Sodium butyrate
- 2,2,5-Trimethyl-1,3-dioxane-4,6-dione
- Methylmalonic Acid
- Coenzyme A sodium salt hydrate
- 1-hydroxypyrrolidine-2,5-dione
- Coenzyme A
Coenzyme A, S-(hydrogen 2-methylpropanedioate) Preparation Products
Coenzyme A, S-(hydrogen 2-methylpropanedioate) Suppliers
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Coenzyme A, S-(hydrogen 2-methylpropanedioate) Related Literature
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Ewa Maria Musiol,Tilmann Weber Med. Chem. Commun. 2012 3 871
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Steven J. Moss,Christine J. Martin,Barrie Wilkinson Nat. Prod. Rep. 2004 21 575
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Yolande A. Chan,Angela M. Podevels,Brian M. Kevany,Michael G. Thomas Nat. Prod. Rep. 2009 26 90
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Edward Suarez-Moreira,Luciana Hannibal,Clyde A. Smith,Roberto A. Chavez,Donald W. Jacobsen,Nicola E. Brasch Dalton Trans. 2006 5269
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Mathias O. Senge,Stuart A. MacGowan,Jessica M. O'Brien Chem. Commun. 2015 51 17031
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Felix Zelder Chem. Commun. 2015 51 14004
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7. Structure and function of the chalcone synthase superfamily of plant type III polyketide synthasesIkuro Abe,Hiroyuki Morita Nat. Prod. Rep. 2010 27 809
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Moshe Goldsmith,Shiri Barad,Yoav Peleg,Shira Albeck,Orly Dym,Alexander Brandis,Tevie Mehlman,Ziv Reich RSC Chem. Biol. 2022 3 320
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D. J. Manners,J. W. Cornforth,G. Ryback,D. W. Ribbons,D. A. Rees,D. G. Smyth Annu. Rep. Prog. Chem. 1965 62 427
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Hrvoje Petkovi?,Axel Sandmann,Iain R. Challis,Hans-Jürgen Hecht,Barbara Silakowski,Lindsey Low,Nicola Beeston,Enej Ku??er,Jose Garcia-Bernardo,Peter F. Leadlay,Steven G. Kendrew,Barrie Wilkinson,Rolf Müller Org. Biomol. Chem. 2008 6 500
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